
Personal protective equipment for handling
Tribromoacetic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tribromoacetic acid

Cat. No.: B166820 Get Quote

Comprehensive Safety Protocol: Handling
Tribromoacetic Acid
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Tribromoacetic acid. Adherence to these

procedural steps is critical for ensuring personal safety and proper chemical management.

Hazard Overview
Tribromoacetic acid is a corrosive solid that poses significant health risks upon exposure. It

can cause severe burns to the skin, eyes, and respiratory and digestive tracts.[1][2][3]

Inhalation can lead to chemical burns in the respiratory system, while ingestion may cause

severe and permanent damage to the digestive tract.[1] It is crucial to handle this chemical with

appropriate engineering controls and personal protective equipment at all times.

Hazard Classification:

Skin Corrosion/Irritation: Category 1A[2][3]

Serious Eye Damage/Eye Irritation: Category 1[2][3]
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A thorough hazard assessment of the specific tasks being performed should be conducted to

ensure the selection of appropriate PPE.[4] The following table summarizes the minimum

required PPE for handling Tribromoacetic acid.
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Protection Type Specific Equipment
Standards and

Specifications
Purpose

Eye and Face

Chemical Safety

Goggles & Face

Shield

Goggles must meet

OSHA 29 CFR

1910.133 or European

Standard EN166.[1][3]

An 8-inch minimum

face shield should be

worn over goggles.[5]

Protects against

splashes and dust,

preventing severe eye

burns and damage.[2]

Hand
Chemical-Resistant

Gloves

Heavy-duty rubber or

nitrile gloves are

recommended.[4][5] If

using disposable

nitrile gloves, consider

double-gloving for

added protection.[4]

Prevents direct skin

contact and chemical

burns.[1]

Body
Chemical-Resistant

Lab Coat or Apron

Wear appropriate

protective clothing to

prevent skin

exposure.[1][3]

Protects skin from

spills and

contamination.

Contaminated clothing

must be removed

immediately and

decontaminated

before reuse.[5]

Footwear
Closed-toe, Chemical-

Resistant Shoes

Shoes should fully

cover the feet.[4]

Protects feet from

spills. Contaminated

shoes must be

discarded.[1][5]

Respiratory NIOSH/MSHA

Approved Respirator

Required when

ventilation is

inadequate or dust is

generated.[1][2] A full

respiratory protection

program meeting

OSHA 29 CFR

Prevents inhalation of

corrosive dust, which

can cause severe

respiratory tract burns.

[1]
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1910.134 or European

Standard EN 149

must be followed.[1][2]

Engineering Controls
Proper engineering controls are the primary line of defense to minimize exposure to

Tribromoacetic acid.

Ventilation: All work with Tribromoacetic acid must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Safety Stations: An eyewash facility and a safety shower must be readily accessible in the

immediate work area.[1]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the standard operating procedure for the safe handling of

Tribromoacetic acid from preparation to completion of work.

Preparation:

Designate Work Area: Cordon off and label a specific area for handling, preferably inside a

chemical fume hood.

Assemble Materials: Gather the chemical, necessary lab equipment, and waste containers

before starting.

Verify Safety Equipment: Ensure the chemical fume hood is functioning correctly and that the

eyewash station and safety shower are unobstructed.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling:

Dispensing: Carefully weigh or measure the solid material, minimizing the generation of dust.

[1]
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During Use: Keep the container tightly closed when not in use.[1] Avoid all contact with eyes,

skin, and clothing.[6] Do not eat, drink, or smoke in the work area.

Post-Handling: Thoroughly wash hands, face, and any exposed skin after handling is

complete.[2][3]

Emergency and Disposal Plans
Immediate and appropriate action is critical in an emergency.

Emergency Plan: Spills

Evacuate: Immediately alert others and evacuate the immediate spill area.

Protect: If safe to do so, prevent further leakage or spillage.[6] Do not touch damaged

containers or spilled material without appropriate PPE.[6]

Ventilate: Ensure the area is well-ventilated.

Contain & Clean:

For small, solid spills, cover with a neutralising agent like dry lime or soda ash.[5]

Carefully sweep or vacuum the material into a suitable, labeled container for hazardous

waste disposal.[1] Avoid generating dust.[1]

Wash the spill site thoroughly after material pickup is complete.[5]

Report: Report the incident to the appropriate environmental health and safety personnel.

Emergency Plan: Personal Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[1] Seek

immediate medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing and shoes.[7] Flush the affected

skin with plenty of water for at least 15 minutes.[1] Seek immediate medical attention.[6]
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Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth

resuscitation).[1] Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[1] Never give anything by mouth to an unconscious person.[6] Seek immediate

medical attention.[6]

Disposal Plan

Classification: Tribromoacetic acid waste is classified as hazardous waste.[1]

Collection: Collect all waste, including contaminated materials and spill cleanup debris, in a

designated, properly labeled, and sealed hazardous waste container.

Disposal: Dispose of the contents and container in accordance with all local, regional, and

national environmental regulations.[6][7] This may involve dissolving the material in a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber.[5] Consult your institution's environmental health and safety department for

specific disposal procedures.

Workflow for Handling Tribromoacetic Acid
The following diagram illustrates the logical workflow for safely handling Tribromoacetic acid.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Emergency Response
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Follow Exposure Protocol:
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Caption: Workflow for the safe handling of Tribromoacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b166820?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/58658.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24367~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2016:35:08~~Tribromoacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC139300050&productDescription=TRIBROMOACETIC+ACID%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://pubchem.ncbi.nlm.nih.gov/compound/Tribromoacetic-Acid
https://www.spectrumchemical.com/media/sds/T1670_AGHS.pdf
https://fr.cpachem.com/msds?num=SB14491&dnl=sd_-_Tribromoacetic_acid_%5BCAS_75-96-7%5D_%28SB14491%29_%28EU%29.pdf
https://www.benchchem.com/product/b166820#personal-protective-equipment-for-handling-tribromoacetic-acid
https://www.benchchem.com/product/b166820#personal-protective-equipment-for-handling-tribromoacetic-acid
https://www.benchchem.com/product/b166820#personal-protective-equipment-for-handling-tribromoacetic-acid
https://www.benchchem.com/product/b166820#personal-protective-equipment-for-handling-tribromoacetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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